N-(1,1-dioxido-2,3-dihydro-3-thienyl)-N-(4-methylphenyl)-2-thiophenecarboxamide

• IUPAC Name: N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N-(4-methylphenyl)thiophene-2-carboxamide
• InChI: InChI=1S/C16H15NO3S2/c1-12-4-6-13(7-5-12)17(14-8-10-22(19,20)11-14)16(18)15-3-2-9-21-15/h2-10,14H,11H2,1H3
• InChI Key: YTVUMXVJCMJPIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N(C2CS(=O)(=O)C=C2)C(=O)C3=CC=CS3
• Molecular Formula: C16H15NO3S2
• Molecular Weight: 333.4 g/mol

Description

N-(1,1-dioxido-2,3-dihydro-3-thienyl)-N-(4-methylphenyl)-2-thiophenecarboxamide, also known as DTT-108, is a novel compound that has gained attention in recent years due to its potential applications in scientific research. DTT-108 is a thieno[3,2-d]thiazole derivative that has been shown to exhibit promising biological activity, making it a valuable tool for investigating various biological processes.

Mechanism of Action

The mechanism of action of N-(1,1-dioxido-2,3-dihydro-3-thienyl)-N-(4-methylphenyl)-2-thiophenecarboxamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in cell proliferation and survival. N-(1,1-dioxido-2,3-dihydro-3-thienyl)-N-(4-methylphenyl)-2-thiophenecarboxamide has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair, as well as the PI3K/Akt/mTOR signaling pathway, which is involved in cell survival and growth.
Biochemical and Physiological Effects:
N-(1,1-dioxido-2,3-dihydro-3-thienyl)-N-(4-methylphenyl)-2-thiophenecarboxamide has been shown to induce cell cycle arrest and apoptosis in cancer cells, as well as inhibit cell migration and invasion. Additionally, N-(1,1-dioxido-2,3-dihydro-3-thienyl)-N-(4-methylphenyl)-2-thiophenecarboxamide has been shown to decrease the expression of various genes involved in cancer progression and metastasis. In bacterial cells, N-(1,1-dioxido-2,3-dihydro-3-thienyl)-N-(4-methylphenyl)-2-thiophenecarboxamide has been shown to disrupt cell membrane integrity and inhibit bacterial growth.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(1,1-dioxido-2,3-dihydro-3-thienyl)-N-(4-methylphenyl)-2-thiophenecarboxamide in lab experiments is its potent biological activity, which makes it a valuable tool for investigating various biological processes. Additionally, the synthesis of N-(1,1-dioxido-2,3-dihydro-3-thienyl)-N-(4-methylphenyl)-2-thiophenecarboxamide has been optimized to yield high purity and yield, making it a viable option for large-scale production. However, one limitation of using N-(1,1-dioxido-2,3-dihydro-3-thienyl)-N-(4-methylphenyl)-2-thiophenecarboxamide in lab experiments is its relatively high cost compared to other compounds with similar biological activity.

Future Directions

There are several potential future directions for the use of N-(1,1-dioxido-2,3-dihydro-3-thienyl)-N-(4-methylphenyl)-2-thiophenecarboxamide in scientific research. One area of interest is the development of N-(1,1-dioxido-2,3-dihydro-3-thienyl)-N-(4-methylphenyl)-2-thiophenecarboxamide as a potential cancer therapy. Further studies are needed to determine the optimal dosage and administration of N-(1,1-dioxido-2,3-dihydro-3-thienyl)-N-(4-methylphenyl)-2-thiophenecarboxamide in animal models and clinical trials. Additionally, the antibacterial activity of N-(1,1-dioxido-2,3-dihydro-3-thienyl)-N-(4-methylphenyl)-2-thiophenecarboxamide warrants further investigation, particularly in the context of combating antibiotic-resistant bacteria. Finally, the mechanism of action of N-(1,1-dioxido-2,3-dihydro-3-thienyl)-N-(4-methylphenyl)-2-thiophenecarboxamide requires further elucidation to fully understand its potential applications in scientific research.

Scientific Research Applications

N-(1,1-dioxido-2,3-dihydro-3-thienyl)-N-(4-methylphenyl)-2-thiophenecarboxamide has been shown to exhibit potent antitumor activity in various cancer cell lines, including breast, lung, and colon cancer. Additionally, N-(1,1-dioxido-2,3-dihydro-3-thienyl)-N-(4-methylphenyl)-2-thiophenecarboxamide has been shown to induce apoptosis, or programmed cell death, in cancer cells, suggesting that it may be a promising candidate for cancer therapy. N-(1,1-dioxido-2,3-dihydro-3-thienyl)-N-(4-methylphenyl)-2-thiophenecarboxamide has also been shown to exhibit antibacterial activity against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA), making it a potential tool for combating antibiotic-resistant bacteria.